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Compound of Interest

Compound Name: 2-lodo-5-methylthiophene

Cat. No.: B099134

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-lodo-5-methylthiophene, a key
building block in organic synthesis and pharmaceutical development. Below, you will find a
comprehensive summary of its commercial availability, physicochemical properties, synthesis,
and analytical protocols, as well as its applications in drug discovery.

Commercial Suppliers

2-lodo-5-methylthiophene is readily available from a variety of chemical suppliers. The
following table summarizes the offerings from several prominent vendors, providing a
comparative overview of available quantities and typical purities.
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] Available i
Supplier Product Number . Purity
Quantities

Sigma-Aldrich (Merck) 460532 19,59 97%][1]
Thermo Fisher
Scientific (Acros 439270010 1lg 97%[2][3][4]
Organics)
Alkali Scientific 460532-5G 5¢ Not specified[5]
Amerigo Scientific Not specified Not specified 97%]6]
XIAMEN EQUATION N ]

Not specified Industrial Grade 98%][7]
CHEMICAL CO.,LTD
Greenbo Biochem Not specified Pharmaceutical Grade  99%[7]

Physicochemical Properties

A summary of the key physicochemical properties of 2-lodo-5-methylthiophene is presented

below. This data is essential for its handling, storage, and application in experimental settings.

Property Value Reference
Molecular Formula C5H5IS [21[31[71[81[9]
Molecular Weight 224.06 g/mol [11031[81191]
CAS Number 16494-36-3 [LI21310711811e1
Appearance Yellow to orange-red liquid [2]

Boiling Point 81-83 °C at 10 mmHg [1]

Density 1.852 g/mL at 25 °C [11[3]
Refractive Index n20/D 1.626 [1]

Flash Point 89 °C (closed cup) [3][10]

Storage Temperature

2-8°C

[1]
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Synthesis of 2-lodo-5-methylthiophene

The synthesis of 2-lodo-5-methylthiophene is typically achieved through the electrophilic
iodination of 2-methylthiophene. Several methods have been reported, often employing an
iodine source and an activating or oxidizing agent.

Experimental Protocol: lodination of 2-Methylthiophene

This protocol is a representative method for the synthesis of 2-lodo-5-methylthiophene.

Materials:

2-Methylthiophene

e lodine (I2)

e Mercuric Oxide (HgO), yellow

e Benzene or Ligroin (b.p. 100-120°)
o Ether

 Dilute sodium thiosulfate solution

e Anhydrous calcium chloride
Procedure:

 In a glass-stoppered, wide-mouthed bottle cooled with an ice bath, combine 2-
methylthiophene and benzene.[11]

» With continuous and vigorous shaking, alternately add small portions of yellow mercuric
oxide and iodine over a period of 15-20 minutes, maintaining a cool temperature. The
mercuric oxide will be converted to red mercuric iodide.[11]

« Filter the reaction mixture and wash the solid residue with several portions of ether.[11]

e Combine the ether-benzene filtrate and wash it with a dilute solution of sodium thiosulfate to
remove any unreacted iodine.[11]
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e Dry the organic layer over anhydrous calcium chloride and filter.[11]
* Remove the ether and benzene by distillation on a steam bath.[11]

e The crude product is then purified by fractional distillation under reduced pressure to yield 2-
lodo-5-methylthiophene.[11]

A generalized workflow for the synthesis and purification of 2-lodo-5-methylthiophene.
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Synthesis and Purification Workflow

1. Reaction Setup:
2-Methylthiophene, Benzene, Ice Bath

Vigorous Shaking

2. Reagent Addition:
lodine and Mercuric Oxide

l

3. Filtration and Washing

l

4. Aqueous Workup:
Sodium Thiosulfate Wash

l

5. Drying

l

6. Solvent Removal

7. Fractional Distillation

Purified 2-lodo-5-methylthiophene

Click to download full resolution via product page

Quality Control and Analytical Methods
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Ensuring the purity and identity of 2-lodo-5-methylthiophene is crucial for its use in research
and development. Standard analytical techniques for its characterization include Gas
Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)
spectroscopy.

Experimental Protocol: GC-MS Analysis

Instrumentation:
e Gas chromatograph coupled with a mass spectrometer (GC-MS).

o Capillary column suitable for the analysis of semi-volatile organic compounds (e.g., DB-5ms
or equivalent).

Procedure:

o Sample Preparation: Prepare a dilute solution of 2-lodo-5-methylthiophene in a suitable
volatile solvent such as dichloromethane or ethyl acetate.

« Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC inlet.

o GC Separation: Employ a suitable temperature program to separate the components of the
sample. A typical program might start at a low temperature (e.g., 50 °C), hold for a few
minutes, and then ramp up to a higher temperature (e.g., 250 °C) to elute all compounds.

e MS Detection: As the compounds elute from the GC column, they are ionized (typically by
electron ionization) and the resulting fragments are analyzed by the mass spectrometer.

» Data Analysis: The resulting chromatogram will show peaks corresponding to the different
components of the sample. The mass spectrum of the peak corresponding to 2-lodo-5-
methylthiophene can be compared to a reference spectrum for identification. The purity can
be estimated from the relative peak areas in the chromatogram.[12][13][14]

A typical workflow for the quality control analysis of 2-lodo-5-methylthiophene using GC-MS.
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GC-MS Quality Control Workflow

1. Sample Preparation:
Dilution in a Volatile Solvent

:

2. GC-MS Injection

:

3. Chromatographic Separation

:

4. Mass Spectrometric Detection

5. Data Analysis:

- Peak Identification
- Purity Assessment

QC Report
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Applications in Drug Discovery

Thiophene-containing compounds are a significant class of heterocycles in medicinal
chemistry, with 2-aminothiophenes being a particularly privileged scaffold for drug discovery.
[15] 2-lodo-5-methylthiophene serves as a versatile intermediate for the synthesis of more
complex thiophene derivatives with potential biological activity. For instance, it can be a
precursor for the synthesis of norepinephrine transporter inhibitors.[1][10] The carbon-iodine
bond is particularly useful for cross-coupling reactions, allowing for the introduction of various
substituents onto the thiophene ring.
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While a specific signaling pathway directly modulated by 2-lodo-5-methylthiophene is not
established, its derivatives are designed to interact with various biological targets. For example,
a hypothetical drug candidate derived from this compound could be an inhibitor of a specific
kinase involved in a cancer signaling pathway.

A hypothetical signaling pathway where a drug derived from 2-lodo-5-methylthiophene could
act as an inhibitor.

Hypothetical Drug Action in a Signaling Pathway
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This guide provides a foundational understanding of 2-lodo-5-methylthiophene for
professionals in the fields of chemical research and drug development. For more detailed
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information, it is recommended to consult the cited references and the safety data sheets

provided by the suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b099134?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

